Cas no 2034614-05-4 (3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine)

• Product Name: 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine
• CAS No: 2034614-05-4
• MF: C₁₆H₁₈F₃NO₂
• MW: 313.314835071564
• CID: 5760267
• PubChem ID: 119105501
• Update Time: 2025-05-19

3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• AKOS026699261
• F6561-2385
• 2034614-05-4
• 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine
• (3-(cyclopropylmethoxy)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• [3-(cyclopropylmethoxy)pyrrolidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone

• Inchi： 1S/C16H18F3NO2/c17-16(18,19)13-5-3-12(4-6-13)15(21)20-8-7-14(9-20)22-10-11-1-2-11/h3-6,11,14H,1-2,7-10H2
• InChI Key： KBUXWNPBFXDENX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCC(C1)OCC1CC1)=O)(F)F

Computed Properties

• Exact Mass: 313.12896330g/mol
• Monoisotopic Mass: 313.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine

Professional Introduction to Compound with CAS No. 2034614-05-4 and Product Name: 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine

The compound with the CAS number 2034614-05-4 and the product name 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a cyclopropylmethoxy group and a trifluoromethyl benzoyl moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrrolidine core in this compound is a well-known pharmacophore that has been extensively studied for its role in various biological processes. The incorporation of a cyclopropylmethoxy group into the pyrrolidine scaffold enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability. This feature is particularly crucial in drug design, as it ensures that the compound can effectively reach its target site within the body.

The presence of a trifluoromethyl group on the benzoyl moiety is another key structural feature that contributes to the compound's pharmacological properties. Trifluoromethyl groups are known to increase metabolic stability and binding affinity, making them highly desirable in drug development. This modification can significantly enhance the compound's efficacy by improving its interaction with biological targets. Additionally, the trifluoromethyl group can influence the electronic properties of the molecule, which may affect its reactivity and mode of action.

Current research in synthetic organic chemistry has focused on developing efficient methods for constructing complex heterocyclic frameworks. The synthesis of 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine exemplifies these advancements, showcasing innovative strategies for introducing functional groups into pyrrolidine derivatives. These synthetic approaches not only facilitate the production of this compound but also provide valuable insights into designing other structurally related molecules with potential therapeutic applications.

In vitro studies have demonstrated that compounds with similar structural motifs exhibit promising biological activities. For instance, pyrrolidine derivatives have been shown to interact with various enzymes and receptors, making them attractive candidates for drug development. The specific combination of a cyclopropylmethoxy group and a trifluoromethyl benzoyl moiety in this compound may confer unique pharmacological effects, such as modulating neurotransmitter systems or inhibiting key enzymes involved in disease pathways.

The field of computational chemistry has also played a crucial role in understanding the behavior of this compound. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been used to predict the interactions between this molecule and biological targets. These studies provide valuable insights into the molecular mechanisms underlying its potential therapeutic effects, guiding further optimization efforts.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they can be tested in human trials. Preliminary data on 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine suggest that it exhibits favorable pharmacokinetic properties and minimal toxicity at relevant doses. These findings are encouraging and warrant further investigation into its potential as a lead compound for developing new treatments for various diseases.

The development of new pharmaceuticals is a complex and multidisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The synthesis, characterization, and evaluation of compounds like 3-(cyclopropylmethoxy)-1-[4-(trifluoromethyl)benzoyl]pyrrolidine represent just one piece of this intricate puzzle. However, such efforts are crucial for advancing our understanding of disease mechanisms and developing innovative therapies that improve patient outcomes.

Looking ahead, continued research into this compound and related derivatives holds great promise for addressing unmet medical needs. The combination of innovative synthetic methodologies, computational modeling, and rigorous preclinical testing will be essential in realizing this potential. As our knowledge base expands and technologies evolve, we can anticipate even more sophisticated approaches to drug discovery and development.